Cas no 1708133-27-0 ((E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine)

• Product Name: (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine
• CAS No: 1708133-27-0
• MF: C₁₄H₈Cl₃F₃N₂O
• MW: 383.580330848694
• CID: 4612208
• Update Time: 2025-06-08

(E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-{2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxyla
• (E)-N-{2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine
• (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine

• Inchi： 1S/C14H8Cl3F3N2O/c15-9-1-7(2-10(16)4-9)12(22-23)5-13-11(17)3-8(6-21-13)14(18,19)20/h1-4,6,23H,5H2
• InChI Key： UWLDXKXCOQUJFE-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC(Cl)=CC(Cl)=C1)CC1=NC=C(C(F)(F)F)C=C1Cl

Additional information on (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine

Comprehensive Analysis of (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine (CAS No. 1708133-27-0)

The compound (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine (CAS No. 1708133-27-0) is a highly specialized chemical entity with significant potential in modern agrochemical and pharmaceutical research. Its complex structure, featuring a pyridine core substituted with chloro and trifluoromethyl groups, as well as a dichlorophenyl moiety, makes it a subject of intense scientific scrutiny. Researchers are particularly interested in its unique electronic properties, which are attributed to the presence of multiple halogen atoms and the hydroxylamine functional group.

In recent years, the demand for halogenated pyridine derivatives has surged due to their applications in crop protection and drug discovery. The trifluoromethyl group in this compound enhances its lipophilicity, a critical factor for bioavailability and membrane permeability. This aligns with current trends in precision agriculture and targeted drug delivery, where optimizing molecular interactions is paramount. The compound’s potential as an intermediate in synthesizing novel pesticides or biologically active molecules has been a hot topic in academic forums and patent filings.

From a synthetic chemistry perspective, the (E)-configuration of the ethylidene hydroxylamine moiety introduces stereochemical specificity, which is crucial for binding affinity in biological systems. Computational studies suggest that this compound may interact with specific enzyme active sites or receptor proteins, making it a candidate for further structure-activity relationship (SAR) studies. Such investigations are frequently searched in databases like SciFinder and Reaxys, reflecting the compound’s relevance in medicinal chemistry and molecular design.

Environmental and regulatory considerations are also pivotal. The chlorinated aromatic components raise questions about degradation pathways and ecotoxicology, topics increasingly explored in green chemistry research. Analytical methods such as LC-MS and NMR are essential for characterizing this compound’s stability and purity, addressing concerns about trace impurities in high-value applications.

Market intelligence indicates growing interest in multi-halogenated compounds like CAS 1708133-27-0, driven by their versatility in heterocyclic chemistry. Patent landscapes reveal competitive activity around similar structures, emphasizing the need for innovative synthetic routes and process optimization. This compound’s scalability and cost-efficiency are frequently discussed in industrial chemistry circles, particularly regarding catalysis and solvent selection.

In conclusion, (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(3,5-dichlorophenyl)ethylidene}hydroxylamine represents a convergence of cutting-edge chemistry and applied science. Its study addresses both fundamental questions in molecular interactions and practical challenges in product development, ensuring its place in ongoing scientific and industrial advancements.